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Compound of Interest

Compound Name: POM130

Cat. No.: B10831179

For Researchers, Scientists, and Drug Development Professionals

Introduction

PQM130 is a feruloyl-donepezil hybrid compound investigated for its neuroprotective and anti-
inflammatory properties, making it a compound of interest in Alzheimer's disease research.[1]
Accurate and consistent preparation of PQM130 stock solutions is fundamental for obtaining
reliable and reproducible results in various in vitro assays. This document provides detailed

application notes and protocols for the preparation, storage, and handling of PQM130 stock
solutions.

Data Presentation

Quantitative data for PQM130 is summarized in the table below for easy reference.
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Property Value Source
Chemical Formula C23H27NOa [1]
Molecular Weight 381.46 g/mol [1]
Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]
Powder Storage -20°C for up to 2 years [1]

) -80°C for up to 6 months; 4°C
Stock Solution Storage [1]
for up to 2 weeks

Experimental Protocols

Materials
 PQM130 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
» Sterile, amber microcentrifuge tubes or vials

o Calibrated micropipettes and sterile, low-retention pipette tips

» Analytical balance

o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a 10 mM PQM130 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PQM130 in DMSO, a
common starting concentration for many in vitro studies.

o Equilibration: Allow the vial of PQM130 powder to equilibrate to room temperature before
opening to prevent moisture condensation.
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Weighing: Accurately weigh 3.81 mg of PQM130 powder using an analytical balance. To do
this, first, place a sterile microcentrifuge tube on the balance and tare it. Then, carefully add
the PQM130 powder to the tube until the desired weight is reached.

Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
PQM130 powder.

Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved,
resulting in a clear solution. Visually inspect the solution against a light source to ensure no
undissolved particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 10-50 pL) in sterile, amber microcentrifuge tubes. Amber tubes are
recommended to protect the compound from light.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at 4°C for
short-term use (up to 2 weeks).[1]

Protocol 2: Preparation of a 1 pyM Working Solution

This protocol provides an example of how to prepare a 1 pM working solution from the 10 mM

stock solution for use in a typical cell-based assay. In vitro neuroprotection assays often utilize

PQM130 in concentrations ranging from 0.01 to 10 uM.

Thawing: Thaw a single aliquot of the 10 mM PQM130 stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To improve accuracy, perform a serial
dilution. For example, prepare a 100 uM intermediate solution by adding 2 pL of the 10 mM
stock solution to 198 pL of cell culture medium. Mix well by gentle pipetting.

Final Dilution: To prepare the 1 uM working solution, add 10 pL of the 100 uM intermediate
solution to 990 uL of cell culture medium. The final volume of the working solution will be 1
mL.

Vehicle Control: It is crucial to prepare a vehicle control containing the same final
concentration of DMSO as the working solution (in this example, 0.01%) to account for any
effects of the solvent on the cells.
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* Immediate Use: Use the freshly prepared working solution immediately in your assay for
optimal results.

Mandatory Visualizations
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Workflow for Preparing PQM130 Stock and Working Solutions
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Caption: Workflow for PQM130 solution preparation.
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Simplified Proposed Signaling Pathway for PQM130 Neuroprotection
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Caption: PQM130's proposed neuroprotective pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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